Cas no 1261450-00-3 (2-Fluoro-3-(3-(trifluoromethoxy)phenyl)isonicotinic acid)

• Product Name: 2-Fluoro-3-(3-(trifluoromethoxy)phenyl)isonicotinic acid
• CAS No: 1261450-00-3
• MF: C₁₃H₇F₄NO₃
• MW: 301.193197488785
• CID: 4924653
• Update Time: 2025-06-22

2-Fluoro-3-(3-(trifluoromethoxy)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(3-(trifluoromethoxy)phenyl)isonicotinic acid

• Inchi： 1S/C13H7F4NO3/c14-11-10(9(12(19)20)4-5-18-11)7-2-1-3-8(6-7)21-13(15,16)17/h1-6H,(H,19,20)
• InChI Key： OKHWQICYFDTOSX-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=O)O)C=CN=1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 377
• XLogP3: 3.6
• Topological Polar Surface Area: 59.4

Additional information on 2-Fluoro-3-(3-(trifluoromethoxy)phenyl)isonicotinic acid

Comprehensive Analysis of 2-Fluoro-3-(3-(trifluoromethoxy)phenyl)isonicotinic acid (CAS No. 1261450-00-3)

The compound 2-Fluoro-3-(3-(trifluoromethoxy)phenyl)isonicotinic acid (CAS No. 1261450-00-3) is a fluorinated derivative of isonicotinic acid, which has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both fluoro and trifluoromethoxy groups enhances its electronic and steric characteristics, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. 2-Fluoro-3-(3-(trifluoromethoxy)phenyl)isonicotinic acid aligns with this trend, as its trifluoromethoxy moiety is known to improve lipophilicity and membrane permeability. This compound is often searched in conjunction with terms like "fluorinated heterocycles" and "isonicotinic acid derivatives," reflecting its relevance in modern medicinal chemistry. Its CAS No. 1261450-00-3 is frequently queried in databases such as PubChem and Reaxys, underscoring its importance in scientific literature.

From a synthetic perspective, 2-Fluoro-3-(3-(trifluoromethoxy)phenyl)isonicotinic acid can be prepared via palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution. The incorporation of the fluoro group at the 2-position of the pyridine ring introduces steric hindrance, which can influence the compound's binding affinity in biological targets. This property is particularly relevant in the design of selective enzyme inhibitors, a hot topic in precision medicine. Additionally, the trifluoromethoxy group's electron-withdrawing effects are leveraged to modulate the acidity of the carboxylic acid functionality, enabling tailored reactivity in downstream applications.

Environmental and regulatory considerations are also critical when discussing fluorinated compounds. While 2-Fluoro-3-(3-(trifluoromethoxy)phenyl)isonicotinic acid is not classified as hazardous, its persistence in ecosystems is a subject of ongoing study. Researchers are investigating its biodegradability and potential metabolites, aligning with the broader industry focus on "green chemistry" and "sustainable synthesis." These keywords are frequently associated with searches for this compound, highlighting the intersection of innovation and environmental responsibility.

In summary, 2-Fluoro-3-(3-(trifluoromethoxy)phenyl)isonicotinic acid (CAS No. 1261450-00-3) represents a versatile building block in organic and medicinal chemistry. Its structural features, including the fluoro and trifluoromethoxy substituents, make it a subject of intense research in drug design and material science. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing fluorinated heterocycles and bioactive molecules.